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A Comparative Guide to Anomalous Fading
Correction in Luminescence Dating
For Researchers, Scientists, and Drug Development Professionals

Anomalous fading, a quantum mechanical tunneling phenomenon, is a significant challenge in

luminescence dating, particularly when using feldspars. This phenomenon leads to an

underestimation of the true age of a sample if not properly corrected. Over the years, several

methods have been developed to either correct for this signal loss or to circumvent it by

isolating more stable luminescence signals. This guide provides an objective comparison of the

most prominent anomalous fading correction methods, supported by experimental data and

detailed protocols to aid researchers in selecting the most appropriate technique for their

applications.

Overview of Anomalous Fading Correction Methods
The primary approaches to address anomalous fading can be broadly categorized into two

groups: correction models that mathematically adjust the measured luminescence signal to

account for fading, and experimental protocols designed to measure a luminescence signal

that is inherently less susceptible to fading.

The most widely used correction models are:
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Huntley and Lamothe (2001): This model is based on the observation that the luminescence

intensity decreases linearly with the logarithm of time since irradiation. It is a relatively

straightforward correction to implement but is generally considered most applicable to

younger samples where the dose response is in the linear region.[1][2][3]

Kars et al. (2008): This approach is an implementation of the theoretical framework

developed by Huntley (2006). It provides a more physically robust model of the fading

process, considering the distribution of electron-hole distances and the density of

recombination centers.[4] This method is considered more reliable for older samples where

the dose response is non-linear.[2]

The primary fading circumvention method involves the use of Post-Infrared Infrared Stimulated

Luminescence (pIRIR) protocols. These techniques aim to isolate a more stable, less fade-

prone component of the IRSL signal by preceding the main measurement with a lower

temperature IR stimulation to remove the fading-susceptible signal. Various pIRIR protocols

exist, with differing preheat and stimulation temperatures.[5][6][7]

Quantitative Performance Comparison
The efficacy of different anomalous fading correction methods has been evaluated in numerous

studies. The following tables summarize key performance indicators from comparative

investigations.

Table 1: Qualitative Comparison of Correction Models from Himalayan Lacustrine Sediment

Study[8]

Correction Method Authors Performance Evaluation

HL Huntley and Lamothe (2001) Insufficiently corrective

LM Lamothe et al. (2003) Insufficiently corrective

HK Kars et al. (2008) Works well

Table 2: Fading Rates (g-values) for Different pIRIR Protocols[5][7]
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Protocol
Preheat
Temperature
(°C)

First IRSL
Temperature
(°C)

Second IRSL
Temperature
(°C)

Mean Fading
Rate (g-value,
%/decade)

Standard IRSL 250 50 - 3.23 ± 0.13

pIRIR (50, 180) 200 50 180
Significantly

reduced

pIRIR (50, 225) 250 50 225 1.62 ± 0.06

pIRIR (50, 290) 320 50 290 1.0 - 1.5

MET-pIRIR (250) 320
50, 100, 150,

200
250 Close to zero

MET-pIRIR (300) 320
50, 100, 150,

200, 250
300 Close to zero

Experimental Protocols
Detailed and consistent experimental protocols are crucial for obtaining reliable and

reproducible results. The following sections outline the key steps for the discussed anomalous

fading correction methods.

Huntley and Lamothe (2001) Fading Correction Protocol
This method involves measuring the fading rate (g-value) and using it to correct the age. The

protocol is typically integrated with a Single-Aliquot Regenerative-dose (SAR) procedure.

Experimental Workflow:
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Fading Rate (g-value) Determination

Age Correction

Select multiple aliquots of the same sample Administer a known laboratory dose (Beta or Gamma) Preheat the aliquots Store aliquots for varying durations (e.g., 0.1, 1, 10, 100 hours) Measure the IRSL signal for each aliquot after its storage period Normalize the IRSL signals using a test dose Plot normalized IRSL intensity vs. log(time since irradiation) Calculate the g-value from the slope of the linear fit

Determine the uncorrected age using the SAR protocol Apply the fading correction formula using the measured g-value Obtain the fading-corrected age

Click to download full resolution via product page

Workflow for the Huntley and Lamothe (2001) fading correction method.

Protocol Steps:

Sample Preparation: Prepare multiple aliquots of the sample for luminescence

measurement.

Dose Administration: Irradiate the aliquots with a known laboratory dose.

Preheating: Preheat the aliquots to remove any unstable signal components.

Storage: Store the aliquots at a constant temperature for different, precisely recorded

durations.

IRSL Measurement: Measure the Infrared Stimulated Luminescence (IRSL) signal from each

aliquot after its respective storage time.

Normalization: Correct for any sensitivity changes during the measurement process by

normalizing the IRSL signal with a test dose response.

G-value Calculation: Plot the normalized IRSL intensity against the logarithm of the time

elapsed since irradiation. The slope of the linear fit to this data is used to calculate the fading

rate, or g-value (% per decade).
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Age Correction: The uncorrected age, determined using a standard SAR protocol, is then

adjusted using the calculated g-value and the formula provided by Huntley and Lamothe

(2001).[1][3]

Kars et al. (2008) Fading Correction Protocol
This method also relies on laboratory measurements of fading but uses a more complex model

to extrapolate the fading over geological timescales.

Logical Relationship of the Model:
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Model Inputs

Kars et al. (2008) Model

Model Output

Laboratory Fading Measurement Data

Determine ρ' (density of recombination centers) from fading data

Dose-Response Curve

Simulate the 'unfaded' dose-response curve

Environmental Dose Rate

Simulate the 'natural' dose-response curve under the environmental dose rate

Laboratory Dose Rate

Project the natural signal (Ln/Tn) onto the simulated natural DRC

Fading-Corrected Equivalent Dose (De) and Age
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Sample Aliquot

Preheat at a specific temperature (e.g., 250°C)

First IR stimulation at a lower temperature (e.g., 50°C) to remove the fading signal component

Second IR stimulation at a higher temperature (e.g., 225°C) to measure the stable signal component

Measure the emitted pIRIR signal

Repeat for regenerative doses to construct a dose-response curve

Calculate Equivalent Dose (De) and Age

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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